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Compound Focus: 6-Hydroxyquinoline-5-carboxamide

CAS No.: 104612-30-8

Cat. No.: S1481828

Get Quote

Physicochemical Properties of 6-Hydroxyquinoline

Understanding the basic properties of the 6-hydroxyquinoline scaffold can provide initial clues for handling

its derivatives, including the 5-carboxamide. The table below summarizes key data for 6-Hydroxyquinoline.

Property Value / Description Source

CAS Number 580-16-5 [1] [2]

Molecular Formula C₉H₇NO [1] [2]

Molecular Weight 145.16 g/mol [1]

Melting Point 188-190 °C (lit.) [3] [1]

Form Powder (can be white to light yellow, or beige to
gray/brown)

[1] [2]

pKa Values 5.15, 8.90 (at 20°C) [1] [2]

Water Solubility Almost insoluble [1] [2]
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Property Value / Description Source

Solubility in Organic
Solvents

Slightly soluble in DMSO and Methanol [1] [2]

Troubleshooting Solubility Issues

Solubility is a common challenge in drug development. Here are some strategies and considerations,

informed by general research on hydroxyquinoline compounds.

FAQ: What solvents can I use for 6-Hydroxyquinoline
derivatives?

For the parent 6-Hydroxyquinoline, DMSO and Methanol are indicated as solvents in which it has slight

solubility [1] [2]. This makes them good starting points for your carboxamide derivative.

DMSO is often the preferred solvent for preparing stock solutions for biological assays due to its high

solvating power.
Methanol can be useful for analytical purposes or for reactions.

Given the low water solubility, you will likely need to use an organic solvent for initial dissolution before

adding to aqueous buffers.

FAQ: How does pH affect the solubility of these compounds?

The pKa values (5.15 and 8.90) indicate that 6-Hydroxyquinoline can exist in different charge states

depending on the pH of the solution [1] [2]. This ionization can be leveraged to improve solubility.

Protonated Form (Acidic pH): The compound is more soluble in acidic conditions.

Deprotonated Form (Basic pH): The compound is more soluble in basic conditions.
Zwitterionic Region: Around neutral pH, the compound may have very low solubility.

Experimental Protocol: pH-Solubility Profiling
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Prepare Stock Solution: Dissolve your compound in a minimal amount of DMSO to create a

concentrated stock solution (e.g., 100 mM).
Create Buffer Series: Prepare a series of standard buffers covering a wide pH range (e.g., pH 2, 4,

7, 9, 11).
Dilution Test: Add a fixed, small volume of your DMSO stock solution to a larger volume of each

buffer (e.g., 10 µL stock into 990 µL buffer). The final DMSO concentration should be kept low (e.g.,
1%) to avoid its influence on solubility.

Visual Inspection & Analysis: Observe the solutions for cloudiness or precipitation immediately and
after a set time (e.g., 1 hour). Quantify solubility using techniques like UV-Vis spectroscopy to

measure the concentration of dissolved compound in the supernatant after centrifugation.

Experimental Insight from Related Research

A 2025 study on PAD inhibitors explored the use of a naphthalene/quinoline-based scaffold with hydroxyl

substitutions. The experimental methodology for evaluating these compounds involved dissolving them in

DMSO for biological testing [4]. This reinforces DMSO as a standard and practical choice for handling

similar quinoline-based drug candidates in vitro.

General Solubility Enhancement Workflow

The following diagram outlines a logical, step-by-step approach to resolving solubility issues with your

compound during experimental preparation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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